Cas no 2770-49-2 (4-(1,3-dioxo-1,3-dihydro-2-benzofuran-5-carbonyloxy)phenyl 1,3-dioxo-1,3-dihydro-2-benzofuran-5-carboxylate)

• Product Name: 4-(1,3-dioxo-1,3-dihydro-2-benzofuran-5-carbonyloxy)phenyl 1,3-dioxo-1,3-dihydro-2-benzofuran-5-carboxylate
• CAS No: 2770-49-2
• MF: C₂₄H₁₀O₁₀
• MW: 458.33020734787
• MDL: MFCD00516832
• CID: 1432524
• PubChem ID: 354335650
• Update Time: 2025-04-20

4-(1,3-dioxo-1,3-dihydro-2-benzofuran-5-carbonyloxy)phenyl 1,3-dioxo-1,3-dihydro-2-benzofuran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, 1,4-phenyleneester
• 1,4-Phenylene Bis(1,3-dioxo-1,3-dihydroisobenzofuran-5-carboxylate)
• Bis(1,3-dioxo-1,3-dihydroisobenzofuran-5-carboxylic Acid) 1,4-Phenylene Ester
• TAHQ
• 1,4-Phenylene bis(anhydrotrimellitate)
• BP-TME
• Hydroquinonebistrimellitate dianhydride
• p-Phenylene bis(trimellitate anhydride)
• Hydroquinone bis(1,2-dihydrogen 1,2,4-benzenetricarboxylate) bis(cyclic 1,2-anhydride)
• benzene-1,4-diyl bis(1,3-dioxo-1,3-dihydro-2-benzofuran-5-carboxylate)
• STK097356
• P2625
• 5,5'-[p-Phenylenebis(oxycarbonyl)]diphthalic anhydride
• [4-(1,3-Dioxo-2-benzofuran-5-carbonyl)oxyphenyl] 1,3-dioxo-2-benzofuran-5-carboxylate
• 4-(1,3-dioxo-1,3-dihydro-2-benzofuran-5-carbonyloxy)phenyl 1,3-dioxo-1,3-dihydro-2-benzofuran-5-carboxylate
• 4-(1,3-DIOXO-2-BENZOFURAN-5-CARBONYLOXY)PHENYL 1,3-DIOXO-2-BENZOFURAN-5-CARBOXYLATE
• 1,4-phenylene bis(1,3-dioxo1,3-dihydroisobenzofuran-5-carboxylate)
• F1916-0042
• CXISKMDTEFIGTG-UHFFFAOYSA-N
• MFCD00516832
• Bis(1,3-dioxo-1,3-dihydroisobenzofuran-5-carboxylate) (TAHQ)
• AS-83785
• 2770-49-2
• SCHEMBL1608672
• CAA77049
• E79003
• AKOS005396190

• MDL： MFCD00516832
• Inchi： 1S/C24H10O10/c25-19(11-1-7-15-17(9-11)23(29)33-21(15)27)31-13-3-5-14(6-4-13)32-20(26)12-2-8-16-18(10-12)24(30)34-22(16)28/h1-10H
• InChI Key： CXISKMDTEFIGTG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)OC3C=CC(=CC=3)OC(C3C=CC4C(=O)OC(C=4C=3)=O)=O)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 458.02739651g/mol
• Monoisotopic Mass: 458.02739651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139
• XLogP3: 3.5

Experimental Properties

• Density: 1.622±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 271-273 ºC
• Boiling Point: 757.9±55.0 °C at 760 mmHg
• Flash Point: 327.1±31.5 °C
• Solubility: Insuluble (8.7E-4 g/L) (25 ºC),
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

4-(1,3-dioxo-1,3-dihydro-2-benzofuran-5-carbonyloxy)phenyl 1,3-dioxo-1,3-dihydro-2-benzofuran-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hexacarboxylic acids and derivatives